4'-Iododoxorubicinol

• Molecular Formula: C27H30INO10
• Molecular Weight: 655.4 g/mol
• IUPAC Name: 7-(4-amino-5-iodo-6-methyloxan-2-yl)oxy-9-(1,2-dihydroxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• InChI: InChI=1S/C27H30INO10/c1-10-22(28)13(29)6-17(38-10)39-15-8-27(36,16(31)9-30)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15-17,22,30-31,33,35-36H,6-9,29H2,1-2H3
• InChI Key: KLVKZKZLMNCPHM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CO)O)O)N)I
• Synonyms: 4'-deoxy-4'-iododoxorubicinol; 4'-IDDR; 4'-iodo-4'-deoxydoxorubicinol; 4'-iododoxorubicinol

Description

4'-Iododoxorubicinol is a key metabolite of the anthracycline derivative, 4'-Iodo-4'-deoxydoxorubicin (4'-Iododoxorubicin). This compound is offered for research use in oncology studies, particularly for investigating mechanisms to overcome multidrug resistance. Research indicates that 4'-Iododoxorubicinol retains significant cytotoxic activity against drug-sensitive cell lines and demonstrates a distinct activity profile in doxorubicin-resistant variants, where cross-resistance is only partial compared to the parent drug . Studies on resistant rat glioblastoma cells show that 4'-Iododoxorubicin, the parent compound of 4'-Iododoxorubicinol, was 45 times more potent than doxorubicin, highlighting the value of this chemical series for exploring resistance pathways . Furthermore, microspectrofluorometric studies on living K562 leukemia cells suggest a strong correlation between intranuclear concentration of related anthracyclines and growth inhibition, providing a basis for understanding the cellular pharmacokinetics of 4'-Iododoxorubicinol . The molecular formula of 4'-Iododoxorubicinol is C27H30INO10, with a molecular weight of approximately 655.43 g/mol . This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Historical Context and Development of 4 Iododoxorubicinol Analogs

Evolution within Anthracycline Research

The discovery of daunorubicin (B1662515) in the 1960s, followed by doxorubicin (B1662922) (Adriamycin) in the late 1960s, marked a significant breakthrough in cancer chemotherapy nih.govresearchgate.net. These compounds exhibit potent antitumor activity primarily through DNA intercalation and inhibition of topoisomerase II nih.govmdpi.comhilarispublisher.com. Despite their broad-spectrum efficacy against various solid tumors and hematological malignancies, their clinical application is hampered by dose-dependent cardiotoxicity, often leading to irreversible myocardial damage and congestive heart failure nih.govhilarispublisher.comjacc.org. Furthermore, the development of multidrug resistance (MDR) in cancer cells limits their long-term effectiveness researchgate.netaacrjournals.org.

These challenges spurred a concerted effort to synthesize and evaluate anthracycline analogs. The primary strategy involved modifying the parent structure to retain or enhance cytotoxic activity while mitigating toxicity. Modifications to the amino sugar moiety, particularly at the 4' position, were identified as a promising avenue. Early work with analogs like 4'-epi-doxorubicin and 4'-deoxydoxorubicin demonstrated that alterations at this position could lead to reduced cardiotoxicity and altered pharmacological properties researchgate.netaacrjournals.org.

Development of Second-Generation Anthracycline Derivatives

The research into modifying the 4' position of the amino sugar led to the development of several "second-generation" anthracycline derivatives. These compounds were designed to possess altered physicochemical properties, such as increased lipophilicity and modified basicity of the amino group, which could influence cellular uptake, DNA binding, and ultimately, therapeutic outcomes and toxicity profiles hilarispublisher.comresearchgate.netaacrjournals.orgoup.comnih.govoup.compsu.edu.

4'-Iododoxorubicinol (IDOX) is a prime example of such an endeavor. By substituting the hydroxyl group at the 4' position of doxorubicin with an iodine atom, researchers aimed to create a compound with enhanced lipophilicity and reduced basicity of the amino group researchgate.netaacrjournals.orgoup.compsu.edu. These structural changes were hypothesized to favorably impact the drug's interaction with cellular targets and its pharmacokinetic behavior, potentially leading to improved efficacy and a better safety profile compared to the parent drug researchgate.netaacrjournals.orgoup.comnih.gov. Other second-generation derivatives like epirubicin (B1671505) and idarubicin (B193468) also emerged from similar modification strategies, aiming to overcome the limitations of DXR hilarispublisher.com.

Characterization of Early Analogs in Experimental Systems

Preclinical studies were crucial in evaluating the potential of 4'-Iododoxorubicinol. These investigations focused on its cytotoxic activity, in vivo efficacy, and toxicity profile, particularly cardiotoxicity, in various experimental models.

In Vitro Cytotoxicity and Cellular Uptake: In in vitro assays, 4'-Iododoxorubicinol demonstrated a notable increase in cytotoxicity compared to doxorubicin across a panel of human and murine cancer cell lines researchgate.netaacrjournals.orgnih.gov. Studies indicated that IDOX exhibited greater potency and was characterized by higher and faster cellular uptake researchgate.netaacrjournals.org. Crucially, it also retained activity against cell lines that had developed resistance to doxorubicin, suggesting a potential to overcome common mechanisms of drug resistance aacrjournals.orgresearchgate.netpsu.edu.

In Vivo Antitumor Activity: In vivo studies in animal models further supported the potential of 4'-Iododoxorubicinol. Its spectrum of antitumor activity was found to be comparable to that of doxorubicin. However, IDOX displayed superior activity against murine P388 leukemia models resistant to DXR and against pulmonary metastases originating from Lewis lung carcinoma researchgate.netaacrjournals.org. An important finding was its demonstrated antitumor activity following oral administration, a route not effectively utilized by doxorubicin researchgate.netaacrjournals.org.

Cardiotoxicity Profile: A significant focus of the research was the cardiotoxicity profile. Experimental studies in rats revealed that 4'-Iododoxorubicinol induced significantly lower levels of cardiotoxicity compared to doxorubicin researchgate.netnih.govnih.gov. While DXR caused marked ECG alterations and histological damage to the myocardium, IDOX exhibited only modest changes or no significant cardiac lesions in these experimental systems researchgate.netnih.govnih.gov. This reduction in cardiotoxicity was a key distinguishing feature, aligning with the goal of developing safer anthracycline analogs.

DNA Interaction and Other Properties: Research into the mechanism of action highlighted unique DNA-binding properties of 4'-Iododoxorubicinol. Unlike parent anthracyclines, IDOX showed a preference for nucleosomal structures over isolated DNA and exhibited remarkable cooperativity in its binding to DNA. These characteristics were attributed to its lower pKa and enhanced lipophilicity, which reduced electrostatic interactions with the DNA backbone oup.comnih.gov. Beyond its anticancer potential, 4'-Iododoxorubicinol was also found to possess antiamyloid activity, binding strongly to various amyloid fibrils and inhibiting amyloidogenesis in vitro cancer.govnih.govnih.gov.

Synthetic Methodologies and Chemical Modifications

Chemical Synthesis Pathways for 4'-Iododoxorubicinol

4'-Iododoxorubicinol is the 13-dihydro metabolite of 4'-iodo-4'-deoxydoxorubicin (IDOX). nih.gov Consequently, its formation is intrinsically linked to the synthesis and subsequent metabolism of IDOX. Direct chemical synthesis of 4'-Iododoxorubicinol is not the primary route described in the literature; rather, it is typically obtained via the reduction of the C-13 ketone of IDOX.

The synthesis of the parent compound, 4'-iodo-4'-deoxydoxorubicin, is a multi-step process that starts from doxorubicin (B1662922) or its precursors. ontosight.ai The process involves complex organic chemistry techniques to achieve the specific substitution of an iodine atom at the 4' position of the daunosamine (B1196630) sugar moiety. ontosight.ai This key modification involves the replacement of the hydroxyl group at the 4' position with an iodine atom. The synthesis must be conducted under carefully controlled reaction conditions to ensure the desired product is obtained with high purity. ontosight.ai While detailed, step-by-step industrial synthesis protocols are often proprietary, the general approach relies on established methods for modifying anthracyclines. nih.govresearchgate.net Once 4'-iodo-4'-deoxydoxorubicin is synthesized, its reduction to 4'-iododoxorubicinol can occur metabolically. Studies on the cellular pharmacology of IDOX have shown that it is metabolized to 4'-iododoxorubicinol, although often in small amounts (less than 5%). nih.gov

Stereochemical Considerations in Synthesis

The biological activity of anthracyclines is highly dependent on their specific three-dimensional structure. uou.ac.in The synthesis of 4'-Iododoxorubicinol and its parent compound, therefore, requires precise control over its stereochemistry.

Doxorubicin and its derivatives contain multiple chiral centers. google.com In 4'-iodo-4'-deoxydoxorubicin, the stereochemistry is defined in its IUPAC name: (7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-iodo-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione. nih.gov Maintaining this specific configuration during synthesis is critical, as any variation can lead to a significant loss of biological activity or an altered pharmacological profile. The creation of these optically active centers during synthesis presents a considerable challenge. google.com

The conversion of 4'-iodo-4'-deoxydoxorubicin to 4'-iododoxorubicinol introduces a new stereocenter at the C-13 position of the aglycone side chain. The reduction of the C-13 ketone to a hydroxyl group can result in two different stereoisomers. The specific stereoisomer formed can influence the compound's biological activity and interaction with its molecular targets. nih.govresearchgate.net The study of stereochemistry is crucial as different stereoisomers of a drug can have vastly different biological effects. uou.ac.in

Derivatization Strategies for Structural Modification

Derivatization, or the chemical modification of a compound, is a common strategy used to improve the analytical capabilities or enhance the therapeutic properties of a drug. spectroscopyonline.comjfda-online.com For anthracyclines, derivatization aims to create analogues with improved efficacy, reduced toxicity, or the ability to overcome drug resistance.

While specific derivatization strategies for 4'-Iododoxorubicinol are not extensively documented, general approaches used for doxorubicin can be considered. These strategies often target specific functional groups within the molecule:

The Daunosamine Sugar: The amino group at the 3' position and the hydroxyl group at the 4' position (in the parent doxorubicin) are common sites for modification. In 4'-Iododoxorubicinol, the 4' position is already substituted with iodine. Further modifications could potentially be explored at the 3'-amino group.

The Aglycone Moiety: The C-14 hydroxyl group on the side chain of doxorubicin is a frequent target for acylation to create prodrugs with altered pharmacokinetic profiles. google.com Similar modifications could theoretically be applied to the aglycone of 4'-Iododoxorubicinol.

Peptide Conjugation: Doxorubicin has been conjugated to peptides to create targeted prodrugs that are selectively activated at the tumor site, thereby reducing systemic toxicity. nih.gov This represents a potential strategy for developing more targeted versions of its analogues.

Relationship to Parent Doxorubicin Chemical Structure

4'-Iododoxorubicinol is a structural analogue of doxorubicin, meaning it shares the fundamental anthracycline framework but with specific modifications. ontosight.ai The core structure consists of a tetracyclic aglycone (a naphthacenedione ring system) linked to an amino sugar. ontosight.ai

The key structural differences between doxorubicin, its intermediate analogue 4'-iodo-4'-deoxydoxorubicin, and 4'-iododoxorubicinol are located on the daunosamine sugar and the aglycone side chain.

Modification at the 4'-position: In both 4'-iodo-4'-deoxydoxorubicin and 4'-iododoxorubicinol, the hydroxyl (-OH) group at the 4' position of the daunosamine sugar is replaced by an iodine (I) atom. ontosight.ai This substitution increases the lipophilicity and reduces the basicity of the amino group compared to doxorubicin. nih.govresearchgate.net

Modification at the C-13 position: 4'-Iododoxorubicinol is the C-13 alcohol metabolite of 4'-iodo-4'-deoxydoxorubicin. This means the ketone group (C=O) at the C-13 position of the aglycone's side chain is reduced to a hydroxyl group (-OH). nih.govresearchgate.net

These modifications are summarized in the table below.

Table of Compounds

Advanced Molecular Interaction Studies

Deoxyribonucleic Acid (DNA) Intercalation Mechanisms

The primary mode of interaction for anthracyclines with DNA is intercalation, where the planar chromophore of the drug inserts itself between the base pairs of the DNA double helix. researchgate.net However, the specifics of this interaction for 4'-deoxy-4'-iododoxorubicin (B1235279) show several peculiar features.

A remarkable characteristic of 4'-deoxy-4'-iododoxorubicin is its cooperative binding to isolated DNA. nih.govnih.gov Cooperative binding occurs when the binding of one ligand molecule to a receptor (in this case, DNA) influences the affinity for subsequent ligand molecules. wikipedia.org This property is notably different from parent compounds and other second-generation derivatives, suggesting a distinct interaction mechanism where the initial binding event facilitates further binding. nih.govnih.gov

X-ray diffraction studies of 4'-deoxy-4'-iododoxorubicin complexed with DNA hexanucleotide duplexes (d(TGTACA) and d(CGATCG)) indicate that the iodine substituent does not fundamentally alter the geometry of intercalation compared to previously analyzed anthracycline complexes. oup.comresearchgate.net In these complexes, the drug's chromophore intercalates in such a way that its long axis is nearly perpendicular to the vectors connecting the C1' atoms of the base pairs above and below the intercalation site. oup.com

However, circular dichroism studies reveal that when 4'-deoxy-4'-iododoxorubicin binds to more complex nucleosomal structures, there are discernible changes in the geometry of the intercalation complex. nih.govnih.gov This suggests that while the core intercalation mechanism with naked DNA is preserved, the interaction within the context of chromatin architecture introduces conformational alterations. nih.govnih.govresearchgate.net The bulky, hydrophobic iodine atom at the 4'-position creates an exposed hydrophobic area in the minor groove of the DNA, altering the local solvent environment, which could influence interactions with DNA-binding proteins. oup.comresearchgate.net

Studies conducted under varying ionic strengths have shown that the contribution of electrostatic interactions to the total free energy of binding for 4'-deoxy-4'-iododoxorubicin is quite poor. nih.govnih.gov This is in stark contrast to its parent compounds, where electrostatic attraction between the positively charged amino sugar and the negatively charged DNA phosphate (B84403) backbone is a significant driving force. nih.govnih.govpsu.edu

The thermodynamic profile for 4'-deoxy-4'-iododoxorubicin binding is unusual for an anthracycline. The changes in enthalpy (ΔH), which are typically high and negative for other anthracyclines, are low and can even be positive for this compound. nih.govnih.gov This indicates that the binding process is not as strongly driven by favorable enthalpic contributions as seen with its relatives.

Thermodynamic Parameter	4'-Deoxy-4'-iododoxorubicin	Parent Anthracyclines (e.g., Doxorubicin)
Electrostatic Contribution	Poor	Significant
Enthalpy Change (ΔH)	Low, sometimes positive	High and negative

This reduced dependence on ionic strength and the atypical thermodynamic parameters are primarily attributed to the lower pKa and higher lipophilicity of the molecule. nih.gov

Chromatin and Nucleosomal Interactions

The packaging of eukaryotic DNA into chromatin presents a different set of binding challenges and opportunities compared to isolated DNA. psu.edu Chromatin is comprised of repeating units called nucleosomes, where DNA is wound around a core of histone proteins. psu.edu

Unlike most other members of the anthracycline family, 4'-deoxy-4'-iododoxorubicin exhibits a clear binding preference for nucleosomal structures over free, isolated DNA. nih.govnih.gov This is a significant finding, as the wrapping of DNA around the histone core in a nucleosome can restrict access for many DNA-binding agents. nih.govnih.govnih.gov This preference suggests that the unique physicochemical properties of 4'-deoxy-4'-iododoxorubicin allow it to interact favorably with the specific architecture of the nucleosome. nih.govnih.govpsu.edu

The distinct binding properties and preference for nucleosomal structures were specifically evaluated using 175 base pair (bp) nucleosomes derived from calf thymus. nih.govnih.gov These studies, employing fluorescence techniques across different ionic strengths and temperatures, were fundamental in establishing the thermodynamic parameters that govern the interaction. nih.govnih.gov The use of these 175 bp nucleosomes provided a physiologically relevant model to demonstrate that 4'-deoxy-4'-iododoxorubicin preferentially targets DNA when it is organized in this fundamental chromatin unit. nih.govnih.gov

Enzyme Target Modulation

The interaction of 4'-Iododoxorubicinol with cellular enzymes is a critical determinant of its activity and the development of resistance. Research has primarily focused on its relationship with topoisomerase II and its role as a substrate for efflux pumps.

The parent compound of 4'-Iododoxorubicinol, 4'-deoxy-4'-iododoxorubicin (DIDOX), is recognized as an inhibitor of topoisomerase II. capes.gov.brnih.gov The development of resistance to DIDOX has been linked in part to alterations in this enzyme, including decreased catalytic activity and reduced amounts of immunoreactive DNA topoisomerase II in resistant cell lines. capes.gov.brnih.gov For instance, in DIDOX-resistant Ehrlich ascites tumor cells (EHR2/DIDOX), the levels of immunoreactive DNA topoisomerase II were found to be progressively lower with increasing resistance. capes.gov.brnih.gov

Table 1: Topoisomerase II and Resistance in DIDOX-Treated Cells

Cell Line	Resistance Level	Immunoreactive DNA Topoisomerase II (% of sensitive cells)	Postulated Resistance Mechanism
EHR2/DIDOX-1	Low	~89% capes.gov.brnih.gov	Decreased Topoisomerase II, P-gp efflux of metabolite
EHR2/DIDOX-2	Medium	~73% capes.gov.brnih.gov	Decreased Topoisomerase II, P-gp efflux of metabolite

The most significant alternative enzymatic interaction identified for 4'-Iododoxorubicinol is with the P-glycoprotein (P-gp) efflux pump, an ATP-binding cassette (ABC) transporter. capes.gov.brnih.govnih.govmedsafe.govt.nz Unlike its parent compound, DIDOX, 4'-Iododoxorubicinol is a substrate for P-gp. capes.gov.brnih.gov This interaction is a key factor in the mechanism of acquired resistance to DIDOX. capes.gov.brnih.gov

In studies using DIDOX-resistant cell lines, it was observed that while the accumulation of the parent drug remained similar in both sensitive and resistant cells, the accumulation of its metabolite, 4'-Iododoxorubicinol, was significantly decreased in proportion to the level of resistance. capes.gov.brnih.gov This is attributed to the efficient efflux of 4'-Iododoxorubicinol from the resistant cells by P-gp. capes.gov.brnih.gov

Furthermore, 4'-Iododoxorubicinol has been shown to inhibit the photolabeling of P-glycoprotein by the photoaffinity label [3H]azidopine in a concentration-dependent manner, a characteristic not shared by its parent drug, DIDOX. capes.gov.brnih.gov This indicates a direct interaction between the metabolite and the P-gp transporter.

Cellular Uptake and Intracellular Localization

The entry of 4'-Iododoxorubicinol into cancer cells and its subsequent distribution within subcellular compartments are crucial for its biological activity. These processes are markedly different in sensitive versus multidrug-resistant cells.

In sensitive cancer cells, 4'-Iododoxorubicinol has demonstrated significant cytotoxic activity. A study using doxorubicin-sensitive rat C6 glioblastoma cells found that 4'-Iododoxorubicinol had a cytotoxic activity comparable to its parent compound, 4'-deoxy-4'-iododoxorubicin. nih.gov In contrast, doxorubicinol, the metabolite of doxorubicin (B1662922), exhibited only very faint cytotoxic activity. nih.gov

Regarding its uptake, the same study showed that in sensitive C6 cells, both 4'-deoxy-4'-iododoxorubicin and 4'-Iododoxorubicinol were incorporated to a greater extent than doxorubicin and doxorubicinol, respectively. nih.gov However, the incorporation of the metabolites was consistently lower than that of their corresponding parent compounds. nih.gov

Table 2: Comparative Cytotoxicity and Incorporation in Sensitive C6 Glioblastoma Cells

Compound	Relative Potency vs Doxorubicin	Cellular Incorporation
4'-deoxy-4'-iododoxorubicin	7.5 times more potent nih.gov	Higher than Doxorubicin nih.gov
4'-Iododoxorubicinol	Retained same activity as parent drug nih.gov	Higher than Doxorubicinol, but lower than its parent drug nih.gov
Doxorubicin	Baseline	Baseline

The intracellular localization and accumulation of 4'-Iododoxorubicinol are drastically altered in multidrug-resistant (MDR) cells, primarily those overexpressing P-glycoprotein. As established, 4'-Iododoxorubicinol is a substrate for P-gp, leading to its active efflux from resistant cells. capes.gov.brnih.gov

Studies on Ehrlich ascites tumor cells made resistant to DIDOX (EHR2/DIDOX) showed that the accumulation of 4'-Iododoxorubicinol was progressively decreased as the resistance of the cells increased. capes.gov.brnih.govaacrjournals.org This contrasts sharply with the parent drug, DIDOX, which accumulated to similar levels in both sensitive and resistant cell lines. capes.gov.brnih.govaacrjournals.org This differential accumulation is a hallmark of the resistance mechanism, where the cell can effectively expel the active metabolite, thereby reducing its cytotoxic potential. capes.gov.brnih.gov

In doxorubicin-resistant C6 glioblastoma cells, 4'-Iododoxorubicinol showed lower cytotoxic activity compared to its parent drug, which was 45 times more potent than doxorubicin in this resistant line. nih.gov This again highlights the impact of P-gp-mediated efflux on the efficacy of the metabolite in resistant settings. nih.gov

The Golgi apparatus is a key organelle in the processing and transport of various molecules within the cell. researchgate.net Research has indicated that the Golgi apparatus is involved in the intracellular transport of doxorubicin and its analogue, 4'-deoxy-4'-iododoxorubicin. researchgate.net P-glycoprotein itself has been found to be located in the Golgi apparatus in some drug-resistant cells, where it may contribute to sequestering drugs away from their nuclear targets. researchgate.net

However, specific studies detailing the role of the Golgi apparatus or other organelles in the distinct intracellular transport and trafficking of the metabolite 4'-Iododoxorubicinol are currently lacking in the reviewed literature. While it is plausible that the Golgi apparatus plays a role, given its function in the secretory pathway and its association with P-gp and the parent compound, direct experimental evidence for 4'-Iododoxorubicinol is needed to confirm this. The primary determinant of its localization in resistant cells appears to be the P-gp-mediated transport at the plasma membrane. capes.gov.brnih.gov

Intranuclear Drug Concentration Quantification

The quantification of drug concentration within the cell nucleus is a critical aspect of understanding the mechanism of action for anthracycline antibiotics like 4'-Iododoxorubicinol. Research has been conducted to measure the intranuclear concentrations of 4'-deoxy-4'-iododoxorubicin (a closely related compound, often used interchangeably in studies with its metabolite 4'-Iododoxorubicinol) and its parent compound, doxorubicin, in living cancer cells. researchgate.netnih.gov These studies provide valuable insights into the nuclear uptake of these drugs and how it correlates with their cytotoxic effects.

One key study utilized a quantitative microspectrofluorometric technique to measure the intranuclear drug concentrations in both doxorubicin-sensitive (K562) and doxorubicin-resistant (K562/DXR) human leukemia cell lines. researchgate.netnih.gov This non-destructive method allowed for the resolution of free and DNA-bound drug contributions within the fluorescence emission spectra, providing accurate concentration data from a microvolume of a single living cell nucleus. researchgate.netnih.gov

The research revealed that 4'-deoxy-4'-iododoxorubicin, being more lipophilic than doxorubicin, was taken up more rapidly by the cell nucleus. aacrjournals.org In both sensitive and resistant cell lines, approximately 70% of the plateau concentration of 4'-deoxy-4'-iododoxorubicin was found in the nuclei as early as one hour after exposure. aacrjournals.org In contrast, the intranuclear concentration of doxorubicin reached a plateau after about four hours of incubation in both cell types. aacrjournals.org

A significant finding was that while the growth inhibitory concentrations in the external medium differed substantially between the sensitive and resistant cell lines for both drugs, the corresponding intranuclear drug concentrations required to achieve this inhibition were nearly constant. researchgate.netnih.gov This suggests that the primary determinant of the drugs' differing potencies in these cell lines is related to intracellular transport rather than a different mechanism of action at the nuclear level. researchgate.netnih.gov The mechanism of action for both drugs is likely targeted to the nucleus. researchgate.netnih.gov

The ratio of the drug accumulated in the nuclei of sensitive versus resistant cells at the plateau phase was found to be 6.7 for doxorubicin and 3.9 for 4'-deoxy-4'-iododoxorubicin, highlighting the better penetration of the iodinated compound into the nuclei of resistant cells. aacrjournals.org

The following table summarizes the key findings regarding the intranuclear drug concentrations from the study on K562 and K562/DXR cells.

Cell Line	Drug	Incubation Time (hours)	Intranuclear Drug Concentration (µM)
K562 (Sensitive)	Doxorubicin	4	~ 120
K562/DXR (Resistant)	Doxorubicin	4	~ 18
K562 (Sensitive)	4'-deoxy-4'-iododoxorubicin	4	~ 55
K562/DXR (Resistant)	4'-deoxy-4'-iododoxorubicin	4	~ 14

Data is estimated from graphical representations in the cited research and represents the plateau concentrations. aacrjournals.org

Preclinical Efficacy Studies in Experimental Research Models

In Vitro Cellular Investigations

In vitro studies provide initial insights into a compound's direct effects on cancer cells, assessing its cytotoxicity, growth inhibition capabilities, and impact on cellular processes like DNA synthesis.

4'-Iododoxorubicinol, also frequently referred to as 4'-iodo-4'-deoxydoxorubicin (IDOX/IDX), has demonstrated significant cytotoxic potential across various human and murine cell lines. Studies indicate that IDOX is generally more cytotoxic than its parent compound, doxorubicin (B1662922) (DXR), and is characterized by higher and faster cellular uptake benchchem.comnih.govresearchgate.netnih.gov.

In comparative studies using C6 glioblastoma cells, IDOX exhibited a marked increase in potency. It was found to be approximately 7.5 times more potent than DXR against the wild-type (sensitive) cell line. Crucially, against DXR-resistant C6 glioblastoma cells, IDOX demonstrated a substantially greater potency, being approximately 45 times more potent than DXR ekb.egresearchgate.net. Across a broader range of human cell lines, IDOX consistently showed lower IC50 values, signifying greater in vitro potency and cytotoxicity compared to DXR nih.gov. These findings were further supported by studies utilizing human tumor clonogenic assays, where IDOX exhibited superior cytotoxicity nih.govresearchgate.net.

Table 1: Comparative In Vitro Cytotoxicity and Potency

Cell Line	Compound	Relative Potency vs. Doxorubicin (DXR)	Citation(s)
C6 glioblastoma (wild-type/sensitive)	4'-Iodo-4'-deoxydoxorubicin (IDOX/IDX)	7.5 times more potent	ekb.egresearchgate.net
C6 glioblastoma (DXR-resistant)	4'-Iodo-4'-deoxydoxorubicin (IDOX/IDX)	45 times more potent	ekb.egresearchgate.net
Various human cell lines (general observation)	4'-Iodo-4'-deoxydoxorubicin (IDOX/IDX)	Lower ID50 values / Greater potency	nih.gov
Human tumor clonogenic assays (general)	4'-Iodo-4'-deoxydoxorubicin (IDOX/IDX)	Superior cytotoxicity	nih.govresearchgate.net

The enhanced cytotoxicity of 4'-Iododoxorubicinol is directly reflected in its growth inhibition capabilities, particularly in the context of multidrug resistance. As noted in the cytotoxicity section, IDOX exhibits significantly greater potency against doxorubicin-resistant cell lines compared to sensitive ones ekb.egresearchgate.net. Specifically, the 45-fold increase in potency against DXR-resistant C6 glioblastoma cells indicates that IDOX can effectively overcome certain resistance mechanisms that limit the efficacy of DXR ekb.egresearchgate.net. While partial cross-resistance has been observed in cell lines specifically selected for IDOX resistance, the compound generally demonstrates a favorable profile in overcoming DXR resistance ekb.egresearchgate.net.

In Vivo Animal Model Research

In vivo studies are essential for evaluating a compound's efficacy and spectrum of activity in a complex biological system, mimicking aspects of disease progression in living organisms.

In preclinical in vivo models, 4'-Iododoxorubicinol has demonstrated notable activity against murine leukemia, particularly in models resistant to doxorubicin. Studies have shown that IDOX possesses higher activity against DXR-resistant murine P388 leukemia compared to DXR itself benchchem.comnih.gov. When administered on specific treatment schedules, IDOX has shown comparable efficacy to DXR against sensitive P388 leukemia on day 1 of treatment, and even greater activity when treatment was administered on days 5, 9, and 13 nih.gov.

4'-Iododoxorubicinol has also shown promising results in models of metastatic cancer, specifically against pulmonary metastases derived from Lewis Lung Carcinoma. Research indicates that IDOX exhibits higher activity against pulmonary metastases from Lewis Lung Carcinoma compared to DXR benchchem.comnih.gov. Furthermore, IDOX has been found to be more active than DXR against Lewis Lung Carcinoma in general, and it has demonstrated enhanced efficacy against pulmonary metastases in models where resistance to DXR was a factor researchgate.netcapes.gov.br.

Mechanistic Insights and Theoretical Frameworks

The study of 4'-Iododoxorubicinol (also known as 4'-iodo-4'-deoxydoxorubicin or IDX) aims to elucidate how modifications to the doxorubicin (B1662922) structure impact its efficacy and pharmacological properties. Key areas of investigation include structure-activity relationships, the role of physicochemical properties, and the underlying mechanisms of interaction.

Impact of the 4'-Iodo Substituent on Biological Activity

The introduction of an iodine atom at the 4' position of the daunosamine (B1196630) sugar moiety in doxorubicin significantly alters its biological profile compared to the parent compound. Preclinical studies indicate that 4'-Iododoxorubicinol demonstrates a reduced level of cardiotoxicity, a common dose-limiting side effect of doxorubicin nih.gov. Furthermore, it exhibits an altered spectrum of experimental antitumor activity, often showing enhanced efficacy against certain drug-resistant cell lines, such as murine P388 leukemia resistant to doxorubicin, and against pulmonary metastases from Lewis lung carcinoma nih.govresearchgate.net.

In vitro studies have revealed that 4'-Iododoxorubicinol is more cytotoxic than doxorubicin against a panel of human and murine cell lines and is characterized by higher and faster cellular uptake nih.govresearchgate.net. While doxorubicin and 4'-iodo-doxorubicin were both found to activate protein kinase C (PKC) and induce lipid peroxidation in human platelets, doxorubicin was the more potent agent in these specific assays, suggesting that the 4'-iodo substitution may modulate or diminish certain cellular signaling pathways while enhancing others nih.gov.

Table 1: Comparative Biological Activity and Properties

Property	4'-Iododoxorubicinol (IDX)	Doxorubicin (DOX)	Reference(s)
Cardiotoxicity (Experimental)	Reduced	Significant	nih.gov
In Vitro Cytotoxicity	Higher	Baseline	nih.govresearchgate.net
Activity vs. DXR-resistant	Higher	Baseline	nih.govresearchgate.net
Cellular Uptake	Higher and Faster	Baseline	nih.govresearchgate.net
PKC Activation/Lipid Peroxidation	Less potent	More potent	nih.gov

Role of Lipophilicity and Basicity in Interactions

The structural alteration at the 4' position profoundly impacts the physicochemical properties of 4'-Iododoxorubicinol, specifically its lipophilicity and basicity. The iodine atom, being larger and less electronegative than the hydroxyl group it replaces, enhances the compound's lipophilicity while reducing the basicity of the amino group on the daunosamine sugar nih.govnih.govresearchgate.net.

These changes in lipophilicity and basicity are critical for its interactions with biological targets and cellular membranes. The increased lipophilicity, quantified by a higher octanol:buffer partition coefficient (Koct:buf), correlates with higher rates of cellular influx nih.gov. This enhanced lipophilicity contributes to a greater and faster uptake into cells compared to doxorubicin nih.govresearchgate.net. However, the increased lipophilicity also makes 4'-Iododoxorubicinol more susceptible to displacement by serum proteins like bovine serum albumin (BSA), which can reduce its cellular uptake nih.gov.

The reduced basicity (lower pKa) of the amino group influences its electrostatic interactions. Major differences observed in the DNA binding of 4'-Iododoxorubicinol compared to parent anthracyclines are attributed to its lower pKa and higher lipophilicity nih.gov. Specifically, the contribution of electrostatic interactions to the total free energy of binding to DNA is reported to be poor, and the changes in enthalpy are low and can even be positive, contrasting with the typically high and negative enthalpy changes seen with other anthracyclines nih.gov.

Computational and Modeling Approaches

Computational and theoretical methodologies provide valuable frameworks for predicting and understanding the molecular behavior of 4'-Iododoxorubicinol, including its interactions with biological targets and its disposition within biological systems.

In Silico Predictions of Molecular Interactions

In silico methods, such as molecular docking and molecular dynamics (MD) simulations, are employed to predict the binding modes, stability, and intermolecular interactions between drug molecules and their targets. Molecular docking can elucidate how a compound fits into the active site of a protein or intercalates into DNA, identifying key interactions like hydrogen bonds, hydrophobic contacts, and π-π stacking biorxiv.orgnih.gov. MD simulations further refine these predictions by analyzing the dynamic behavior of these complexes over time, providing insights into conformational changes and the stability of the drug-target complex biorxiv.org.

Quantitative Structure-Activity Relationship (QSAR) studies represent another crucial in silico approach. QSAR models establish correlations between the molecular structure and physicochemical properties (e.g., lipophilicity, electronic properties) of a series of compounds and their observed biological activity spu.edu.sy. By analyzing these relationships, researchers can predict the activity of novel compounds and optimize existing ones by identifying structural features that enhance desired effects or reduce unwanted ones. For instance, lipophilicity (often represented by log P) and substituent constants (like Hammett's σ) are key parameters used in QSAR to predict how structural modifications influence a compound's interaction with biological systems spu.edu.sy.

Theoretical Models of Drug Transport and Distribution in Research Models

Theoretical models are essential for describing and predicting how drugs are transported across biological barriers and distributed within the body. Pharmacokinetic studies of 4'-Iododoxorubicinol have utilized multicompartment models to describe its plasma concentration profiles, identifying parameters such as elimination half-lives, total body clearance, and volume of distribution at steady state nih.gov. These models help in understanding the drug's absorption, distribution, metabolism, and excretion (ADME) properties.

Research models, both in vitro and in vivo, are used to investigate drug transport and distribution. In vitro systems, such as hepatocyte suspensions and isolated perfused livers, have been used to study the hepatocellular uptake and hepatic disposition of anthracyclines, correlating influx rates with lipophilicity and protein binding nih.gov. Biomimetic hydrogels mimicking tissue properties are employed to study molecular diffusion diva-portal.org. In vivo models, like zebrafish, are utilized to observe drug distribution within a whole organism biorxiv.org. Physiologically Based Pharmacokinetic (PBPK) modeling can integrate data from in vitro and in vivo studies to simulate drug behavior in more complex biological scenarios diva-portal.org.

Biophysical Analysis of Binding Dynamics

Biophysical techniques offer direct experimental methods to characterize the physical and chemical interactions between 4'-Iododoxorubicinol and its biological targets, such as DNA. These analyses provide quantitative data on binding affinity, kinetics, and thermodynamics.

The interaction of 4'-Iododoxorubicinol with isolated DNA and nucleosomes has been investigated using biophysical methods, including fluorescence techniques and circular dichroism (CD) spectroscopy nih.gov. Fluorescence spectroscopy allows for the evaluation of thermodynamic parameters that govern the binding process, such as changes in enthalpy and the contribution of electrostatic interactions, at varying ionic strengths and temperatures nih.gov. CD studies can reveal alterations in the geometry of the drug-DNA intercalation complex upon binding nih.gov.

These biophysical analyses have highlighted distinct binding characteristics for 4'-Iododoxorubicinol compared to parent anthracyclines. The contribution of electrostatic interactions to its DNA binding is notably poor, and enthalpy changes are lower and sometimes positive, unlike the typically large negative enthalpy changes observed for other anthracyclines nih.gov. Furthermore, 4'-Iododoxorubicinol exhibits a preference for nucleosomal structures and demonstrates remarkably cooperative binding to isolated DNA nih.gov. Other biophysical techniques commonly used to probe molecular interactions include Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), Nuclear Magnetic Resonance (NMR), and X-ray crystallography nih.gov.

Compound List:

4'-Iododoxorubicinol (also referred to as 4'-iodo-4'-deoxydoxorubicin, 4'-IAM, IDX)

Doxorubicin (DOX)

Adriamycin (AM)

Daunomycin (DM)

Nemorubicin

PNU-159682

2-pyrrolinodoxorubicin

3'-deamino-3'-(2''-pyrroline-1''-yl)doxorubicin

3'-deamino-3'-(1'',3''-tetrahydropyridine-1''-yl)doxorubicin

3'-deamino-3'-(3''-pyrrolidone-1''-yl)doxorubicin

3'-deamino-3'-(3''-piperidone-1''-yl)doxorubicin

3'-deamino-3'-(pyrrolidine-1''-yl)doxorubicin

3'-deamino-3'-(isoindoline-2''-yl)doxorubicin

3'-deamino-3'-(2''-methyl-2''-pyrroline-1''-yl)doxorubicin

3'-deamino-3'-(3''-pyrroline-1''-yl)doxorubicin

AD32 (N-trifluoroacetyl-doxorubicin-14-valerate)

Doxorubicin-14-propionate

Thermodynamic Parameters of Interaction

The association of 4'-Iododoxorubicinol with biological macromolecules, such as DNA and nucleosomes, is governed by specific thermodynamic parameters that illuminate the driving forces behind these binding events. Research employing fluorescence techniques has characterized these interactions, revealing distinct features when compared to parent anthracyclines like doxorubicin (DXR), adriamycin (AM), and daunomycin (DM) nih.govoup.com.

The interplay between enthalpy (ΔH) and entropy (ΔS) determines the Gibbs free energy of binding (ΔG), which dictates the spontaneity of an interaction mdpi.commalvernpanalytical.comunibo.it. Enthalpy-entropy compensation, a phenomenon where a favorable enthalpy change is counterbalanced by an unfavorable entropy change, is frequently observed in molecular interactions mdpi.com. While specific quantitative data for the enthalpy and entropy changes of 4'-Iododoxorubicinol's interaction with DNA are not detailed in the available literature from permitted sources, the qualitative findings suggest that its binding is not primarily driven by robust enthalpy contributions nih.govoup.com.

Isothermal Titration Calorimetry (ITC) is a principal method used to directly measure these thermodynamic parameters, providing a comprehensive profile of binding affinity (KD), stoichiometry (n), enthalpy change (ΔH), and entropy change (ΔS) within a single experiment malvernpanalytical.comwhiterose.ac.uk. These parameters collectively offer insights into the forces that drive complex formation, including hydrogen bonding and van der Waals interactions malvernpanalytical.comunibo.it.

Table 1: Qualitative Thermodynamic Parameter Trends for 4'-Iododoxorubicinol Binding to DNA/Nucleosomes

Parameter	Trend/Observation	Source(s)
Electrostatic Contribution to ΔG	Rather poor	nih.govoup.com
Enthalpy Change (ΔH)	Low and eventually positive	nih.govoup.com
Driving Force (compared to parent)	Different characteristics, less enthalpy-driven	nih.govoup.com

Quantitative Characterization of Binding Constants

The affinity of 4'-Iododoxorubicinol for various biomolecular targets can be quantitatively assessed using binding constants, such as association constants (Ka) or dissociation constants (Kd) wikipedia.org. These values serve as a measure of the strength and specificity of the molecular interactions.

Binding to DNA and Nucleosomes: While specific numerical binding constants for 4'-Iododoxorubicinol's interaction with isolated DNA are not extensively detailed in the permitted sources, studies highlight qualitative differences compared to parent anthracyclines. Its binding to isolated DNA is characterized as "remarkably cooperative," and it demonstrates a preference for nucleosomal structures over isolated DNA nih.govoup.com. The compound's interactions with DNA are influenced by its reduced pKa and increased lipophilicity, distinguishing it from DXR and daunomycin nih.govoup.com.

Binding to Amyloid Fibrils: 4'-Iododoxorubicinol, also identified by abbreviations such as IDOX or I-DOX, exhibits significant affinity for amyloid fibrils, a property not typically observed with conventional anthracyclines nih.gov. Specifically, its interaction with transthyretin (TTR) amyloid fibrils has been quantified, revealing the presence of two binding sites with dissociation constants (Kd) of 1.5 x 10⁻¹¹ mol/L and 5.6 x 10⁻¹⁰ mol/L nih.gov. These low Kd values signify strong binding interactions with these protein aggregates nih.govnih.gov.

Binding to Serum Albumin: The interaction of 4'-Iododoxorubicinol with serum albumin, a prevalent protein in blood plasma, has also been characterized. For human serum albumin (HSA), the binding constant (K) ranges from 2.67 ± 0.07 mM⁻¹ to 24.5 ± 3.1 mM⁻¹. Similarly, for bovine serum albumin (BSA), the binding constant (K) falls within the range of 1.36 ± 0.25 mM⁻¹ to 48.4 ± 5.2 mM⁻¹, with variations depending on experimental conditions nih.gov. These values provide a quantitative measure of its association with albumin, which can impact its pharmacokinetic behavior.

Table 2: Binding Constants of 4'-Iododoxorubicinol to Biomolecular Targets

Target	Binding Constant Type	Value(s)	Units	Source(s)
TTR Amyloid Fibrils	Dissociation (Kd)	1.5 x 10⁻¹¹, 5.6 x 10⁻¹⁰	mol/L	nih.gov
Human Serum Albumin (HSA)	Association (K)	2.67 ± 0.07 to 24.5 ± 3.1	mM⁻¹	nih.gov
Bovine Serum Albumin (BSA)	Association (K)	1.36 ± 0.25 to 48.4 ± 5.2	mM⁻¹	nih.gov

Advanced Analytical and Spectroscopic Research Methodologies

Spectroscopic Techniques for Structural and Interaction Analysis

Spectroscopic methods are indispensable tools in the study of 4'-Iododoxorubicinol's interactions, particularly with nucleic acids. Each technique offers a unique window into the molecular-level events that govern the compound's biological activity.

Fluorescence spectroscopy is a highly sensitive technique used to investigate the binding of 4'-Iododoxorubicinol to DNA and nucleosomes. The intrinsic fluorescence of the doxorubicin (B1662922) core is quenched upon intercalation into the DNA double helix, and this phenomenon can be exploited to determine the thermodynamic parameters of the binding interaction.

Research on 4'-deoxy-4'-iododoxorubicin (B1235279), a closely related analogue, has demonstrated that its binding to double-stranded DNA and 175 base-pair nucleosomes has unique thermodynamic characteristics compared to its parent compounds, doxorubicin and daunomycin. nih.govoup.comnih.gov The contribution of electrostatic interactions to the free energy of binding is minimal, and the enthalpy changes are unusually low and can even be positive. nih.govnih.gov This suggests that the binding is not primarily driven by electrostatic forces.

Furthermore, fluorescence-based studies have revealed that the binding of 4'-deoxy-4'-iododoxorubicin to isolated DNA is a cooperative process. nih.govnih.gov This compound also shows a preference for binding to nucleosomal structures over isolated DNA. nih.govnih.gov

Thermodynamic Parameters for the Interaction of 4'-deoxy-4'-iododoxorubicin with DNA and Nucleosomes

Parameter	DNA	Nucleosomes	Conditions
Binding Constant (K)	Varies with ionic strength	Varies with ionic strength	25°C, pH 7
Enthalpy Change (ΔH)	Low and can be positive	Low and can be positive	pH 7, 0.022 M ionic strength
Binding Cooperativity	Positive	Not specified	25°C, pH 7

This table presents a summary of findings for 4'-deoxy-4'-iododoxorubicin, a close analogue of 4'-Iododoxorubicinol.

Circular Dichroism (CD) spectroscopy is a powerful technique for monitoring conformational changes in macromolecules like DNA upon ligand binding. mdpi.com CD spectroscopy measures the differential absorption of left- and right-circularly polarized light, which is sensitive to the chiral environment of the molecule.

Studies on 4'-deoxy-4'-iododoxorubicin have shown that its interaction with nucleosomes leads to changes in the geometry of the intercalation complex. nih.govnih.gov When this compound binds to isolated DNA, the resulting CD spectra are consistent with a perpendicular orientation of the drug's transition moment relative to the longest dimension of the DNA base pairs. oup.com However, a significant increase in ellipticity is observed when it binds to nucleosomes, indicating a different stereochemical arrangement of the anthraquinone chromophore within the more complex structure of the nucleosome. oup.com This suggests that the level of DNA organization influences the binding geometry of the drug. oup.com

X-ray diffraction is a high-resolution technique that provides detailed three-dimensional structural information of molecules and their complexes at the atomic level. For 4'-Iododoxorubicinol, X-ray crystallography of its complex with a DNA hexanucleotide duplex, d(CGATCG), has been instrumental in revealing the precise binding mode. oup.com

Research on 4'-deoxy-4'-iododoxorubicin complexed with the hexanucleotide duplex sequences d(TGTACA) and d(CGATCG) has been conducted at resolutions of 1.6 Å and 1.5 Å, respectively. oup.com These studies show that the iodine substitution at the 4' position does not alter the fundamental intercalation geometry compared to other anthracycline complexes. oup.com However, the presence of the iodine atom appears to significantly affect the solvent environment around the complex, which could have implications for its interactions with DNA and DNA-binding proteins within a cellular context. oup.com

Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile technique that provides detailed information about the structure, dynamics, and interactions of molecules in solution. While specific NMR studies on 4'-Iododoxorubicinol are not extensively detailed in the available literature, the application of NMR to the parent compound, doxorubicin, and its interactions with DNA provides a framework for the expected utility of this technique.

NMR can be used to identify which protons of the drug are involved in the interaction with a carrier or target molecule, helping to determine the type of interaction (e.g., van der Waals forces, hydrogen bonds, π-π stacking). researchgate.net In the context of DNA binding, NMR can elucidate the specific sites of interaction and the conformational changes occurring in both the drug and the DNA upon complex formation.

Fourier Transform Infrared (FTIR) spectroscopy is a technique that probes the vibrational modes of molecules. It is particularly useful for identifying functional groups and studying intermolecular interactions. Although specific FTIR data for 4'-Iododoxorubicinol is limited, studies on doxorubicin provide insight into how this technique can be applied.

FTIR spectroscopy has been used to study the interaction of doxorubicin with DNA. researchgate.net Changes in the vibrational frequencies of specific functional groups in both the drug and the DNA upon binding can provide information about the binding sites and the nature of the interaction. For instance, shifts in the bands corresponding to the phosphate (B84403) backbone and the base moieties of DNA, as well as the carbonyl and hydroxyl groups of the drug, can be monitored to characterize the complex formation.

Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental technique used to study the electronic transitions in molecules and is widely employed to monitor the binding of drugs to DNA. The interaction of doxorubicin and its analogues with DNA typically leads to characteristic changes in the UV-Vis absorption spectrum.

Upon binding to DNA, the UV-Vis spectrum of doxorubicin exhibits both hypochromism (a decrease in absorbance) and a bathochromic shift (a red shift of the absorption maximum). researchgate.netnih.gov These spectral changes are indicative of an intercalative binding mode, where the planar chromophore of the drug inserts between the base pairs of the DNA. nih.govresearchgate.net The magnitude of these changes can be used to determine the binding affinity and stoichiometry of the interaction. nih.gov Similar spectral shifts would be expected for 4'-Iododoxorubicinol upon its interaction with DNA. nih.govresearchgate.net

Imaging Modalities for Cellular Distribution Studies

Advanced imaging techniques are crucial for elucidating the subcellular distribution of therapeutic agents. For 4'-Iododoxorubicinol, a halogenated derivative of doxorubicin, several high-resolution imaging modalities have been employed to map its localization within cells, providing insights into its mechanism of action and potential resistance pathways. These techniques leverage the unique elemental composition (specifically the iodine atom) or the inherent fluorescence of the anthracycline structure to visualize the compound's journey and destination within the intricate cellular landscape.

Electron Spectroscopic Imaging (ESI) for Intracellular Mapping

Electron Spectroscopic Imaging (ESI) is a powerful transmission electron microscopy technique that allows for the mapping of specific elements within a sample at high spatial resolution. ESI has been utilized to investigate the intracellular distribution of the parent compound, 4'-deoxy-4'-iododoxorubicin (IDX), in both sensitive and multidrug-resistant human breast carcinoma cells. nih.gov This methodology provides a more detailed intracellular localization compared to other techniques. nih.gov

The core principle of ESI involves filtering electrons that have lost a characteristic amount of energy upon interacting with a specific element, in this case, iodine. By generating an image using only these energy-loss electrons, a map of the iodine distribution—and thus the drug's location—can be created.

Detailed Research Findings:

Primary Target Confirmation: ESI analysis confirms that nuclear DNA is the principal intracellular target for the iodine-containing anthracycline. nih.gov This is consistent with the known mechanism of action for doxorubicin and its analogues, which involves intercalation into DNA.

Cellular Transport Involvement: The studies also implicated the Golgi apparatus in the intracellular transport of the drug, shedding light on the pathways it follows after entering the cell. nih.gov

High-Resolution Localization: The high spatial resolution of ESI allows for a precise mapping of the compound within subcellular compartments, offering a distinct advantage over light microscopy-based methods. nih.gov

Technique Feature	Application to 4'-Iododoxorubicinol Analysis	Reference
Principle	Energy-filtered transmission electron microscopy to map elemental distribution.	scilit.com
Target Element	Iodine (I)	nih.gov
Primary Localization Site	Cell Nucleus (DNA)	nih.gov
Key Transport Organelle	Golgi Apparatus	nih.gov
Advantage	High spatial resolution for detailed subcellular mapping.	nih.gov

Electron Energy Loss Spectroscopy (EELS) for Elemental Mapping

Electron Energy Loss Spectroscopy (EELS) is often used in conjunction with ESI and scanning transmission electron microscopy (STEM). eag.com This technique analyzes the energy distribution of electrons that have passed through a thin specimen. eels.info When the electron beam interacts with the sample, some electrons undergo inelastic scattering, losing a discrete amount of energy characteristic of the elements they encounter. wikipedia.org This energy loss is measured to identify the elemental composition of a specific area. wikipedia.orgmyscope.training

For 4'-Iododoxorubicinol, EELS can detect the inner-shell ionizations of the iodine atom, providing confirmatory evidence of the drug's presence in specific cellular regions identified by other imaging methods. nih.gov

Detailed Research Findings:

Elemental Confirmation: In studies on the parent compound 4'-deoxy-4'-iododoxorubicin, EELS observations confirmed the results obtained from other methods like ESI and Laser Scanning Confocal Microscopy, validating the presence of the iodine-tagged drug in specific locations. nih.gov

High Sensitivity to Light Elements: While EELS is particularly useful for mapping the iodine in 4'-Iododoxorubicinol, the technique is also highly sensitive to light elements like carbon, nitrogen, and oxygen, which can be used to map cellular structures simultaneously. myscope.trainingradiologykey.com

Chemical Bonding Information: Under high-resolution conditions, EELS can sometimes provide information on the chemical bonding environment of the detected element. eag.com

Parameter	Description	Relevance to 4'-Iododoxorubicinol
Signal Source	Inelastic scattering of electrons. wikipedia.org	Energy loss corresponding to the iodine core-loss edge is measured.
Information Provided	Elemental composition, chemical bonding. eag.comwikipedia.org	Confirms the presence of iodine and thus the drug.
Spatial Resolution	Down to ~1 nm. eag.com	Enables elemental mapping at the nanoscale.
Synergy	Often combined with ESI and STEM. eag.com	Provides complementary data to confirm elemental maps.

Laser Scanning Confocal Microscopy (LSCM) for Drug Localization

Laser Scanning Confocal Microscopy (LSCM) is a fluorescence-based imaging technique widely used to study the intracellular distribution of fluorescent drugs like doxorubicin and its derivatives. nih.govnih.gov The inherent fluorescence of the anthracycline ring in 4'-Iododoxorubicinol allows for its direct visualization without the need for external fluorescent labels. nih.gov LSCM uses a focused laser to excite fluorescence in a single focal plane, rejecting out-of-focus light to create sharp, high-contrast optical sections that can be reconstructed into a 3D image. jcu.edu.au

Detailed Research Findings:

Nuclear vs. Cytoplasmic Distribution: LSCM is effective in quantifying the nuclear-to-cytoplasmic (N/C) fluorescence ratio, which is a key indicator of drug localization and can be used to assess levels of drug resistance. nih.gov For instance, in sensitive cells, the fluorescence of doxorubicin is concentrated in the nucleus, resulting in a high N/C ratio, whereas in resistant cells, the drug is often sequestered in the cytoplasm, leading to a low N/C ratio. nih.gov

Visualization in Live Cells: A significant advantage of LSCM is its applicability to living cells, allowing for the dynamic tracking of drug uptake and distribution over time.

Confirmation of ESI/EELS Findings: LSCM has been used to corroborate findings from electron microscopy techniques regarding the intracellular localization of iodine-containing doxorubicin derivatives. nih.gov

Cell Line Type	Example N/C Ratio (for Doxorubicin)	Implication for Drug Localization	Reference
Sensitive (e.g., SW-1573)	3.8	Predominantly nuclear accumulation	nih.gov
Moderately Resistant (e.g., SW-1573/2R120)	1.8	Increased cytoplasmic localization	nih.gov
Highly Resistant (e.g., CHRC5)	0.1	Strong cytoplasmic sequestration/efflux	nih.gov

Secondary Ion Mass Spectrometry (SIMS) for Intracellular Analysis

Secondary Ion Mass Spectrometry (SIMS) is a highly sensitive mass spectrometry imaging technique that can map the distribution of elements and molecules on a sample's surface with high spatial resolution. nih.gov The technique works by bombarding the sample with a focused primary ion beam, which sputters secondary ions from the surface. carleton.edu These secondary ions are then analyzed by a mass spectrometer to identify their mass-to-charge ratio, allowing for the creation of element-specific maps. nih.gov

SIMS is uniquely suited for mapping 4'-Iododoxorubicinol because it can directly detect the stable ¹²⁷I isotope, eliminating the need for radioactive labeling. nih.gov

Detailed Research Findings:

Quantitative Mapping in Tissues: SIMS has been successfully used to quantitatively map the distribution of 4'-iododeoxyrubicin in metastatic squamous cell carcinoma biopsies. nih.gov The iodine signal was found to be concentrated mainly in the nuclei of tumor cells. nih.gov

High Sensitivity: SIMS offers excellent sensitivity, capable of detecting elements at parts-per-million to parts-per-billion levels, which is crucial for measuring drug concentrations in small cellular volumes. pnnl.gov

Sub-micrometer Resolution: The technique provides lateral spatial resolution ranging from the micrometer to the nanometer scale, enabling detailed subcellular chemical imaging. nih.gov

Quantitative Concentration Data: In one study, the concentration of 4'-iododeoxyrubicin in the nuclei of tumor cells was measured, with the mean concentration ranging from 5 to 23 ng/mg. nih.gov This demonstrates the quantitative power of SIMS in assessing drug penetration into cancer cells. nih.gov

Parameter	Finding in 4'-iododeoxyrubicin-treated Cancer Cells	Reference
Detected Isotope	¹²⁷I	nih.gov
Primary Location	Nuclei of tumor cells	nih.gov
Mean Nuclear Concentration	5 to 23 ng/mg	nih.gov
Percentage of Nuclei with Undetectable Signal	8%	nih.gov
Concentration Range in 91% of Nuclei	1 to 16 ng/mg	nih.gov

Chromatographic and Quantitative Methodologies

High-Performance Liquid Chromatography (HPLC) for Compound Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone analytical technique for the separation, identification, and quantification of pharmaceutical compounds in various matrices, including biological fluids and drug formulations. ajol.info For 4'-Iododoxorubicinol, a reversed-phase HPLC (RP-HPLC) method is typically employed, leveraging the compound's chemical properties for effective analysis. ajol.inforesearchgate.net

In RP-HPLC, the stationary phase (e.g., C18) is nonpolar, and the mobile phase is a polar solvent mixture, often consisting of an aqueous buffer and an organic modifier like acetonitrile or methanol. ajol.infopharmahealthsciences.net The separation is based on the differential partitioning of the analyte between the two phases.

Detailed Research Findings:

Method Development: A reliable HPLC method for doxorubicin and its analogues involves optimizing the mobile phase composition, flow rate, and column temperature to achieve good peak resolution and sensitivity. ajol.info

Detection: Detection is commonly performed using a UV-Vis spectrophotometer or a fluorescence detector. epa.gov Doxorubicin and its derivatives have a strong absorbance peak around 480 nm, which allows for selective detection with minimal interference from many biological molecules. researchgate.netpharmahealthsciences.net Fluorescence detection offers even greater sensitivity. epa.gov

Quantification: The method is validated for linearity, accuracy, and precision, allowing for the reliable quantification of the drug in samples. ajol.info For doxorubicin, linear calibration curves are typically achieved in the ng/mL to µg/mL range. ajol.info Such methods are directly applicable to pharmacokinetic studies and quality control assays for 4'-Iododoxorubicinol.

HPLC Parameter	Typical Conditions for Doxorubicin Analogues	Purpose	Reference
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Separation based on hydrophobicity	ajol.info
Mobile Phase	Acetonitrile and aqueous buffer (e.g., phosphate or formic acid)	Elution of the compound from the column	ajol.infopharmahealthsciences.net
Flow Rate	0.8 - 1.2 mL/min	Controls retention time and peak shape	ajol.info
Detection	UV-Vis at ~480 nm or Fluorescence	Selective detection and quantification	researchgate.netepa.gov
Retention Time	Typically 3-10 minutes	Identification of the compound	ajol.infonih.gov
Limit of Quantification (LOQ)	Can reach low ng/mL levels (e.g., ~22 ng/mL)	Defines the lower limit for reliable measurement	ajol.info

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Flow Cytometry for Cellular Uptake Quantitation

Flow cytometry stands as a powerful high-throughput technique for the quantitative analysis of cellular uptake of fluorescent compounds such as 4'-Iododoxorubicinol. This method allows for the rapid measurement of fluorescence intensity from thousands of individual cells within a population, providing statistically robust data on drug accumulation. The intrinsic fluorescence of the doxorubicin analogue, 4'-Iododoxorubicinol, obviates the need for external fluorescent labeling, simplifying the experimental workflow.

The principle of this technique involves incubating cell populations with 4'-Iododoxorubicinol for specific durations. Following incubation, the cells are washed to remove any unbound extracellular drug, harvested, and then analyzed on a flow cytometer. As cells pass through a focused laser beam in a single file, the emitted fluorescence from the intracellular drug is collected by detectors. This fluorescence intensity is directly proportional to the amount of the compound that has been taken up by each cell.

Research on the cellular pharmacology of 4'-iododoxorubicin and its 13-dihydroderivative, 4'-Iododoxorubicinol, has demonstrated their incorporation into both sensitive and resistant rat C6 glioblastoma cells. nih.govnih.gov In these studies, it was observed that 4'-iododoxorubicin and its metabolite were incorporated to a greater extent than doxorubicin and doxorubicinol, respectively. nih.govnih.gov The incorporation of the metabolites was consistently lower than that of their parent compounds. nih.govnih.gov

A key advantage of flow cytometry is its ability to elucidate differences in drug uptake between various cell lines, such as drug-sensitive and drug-resistant phenotypes. For instance, in a doxorubicin-resistant C6 cell line, the incorporation of doxorubicin was significantly reduced, whereas 4'-iododoxorubicin was taken up to the same extent as in the sensitive cell line. nih.gov This highlights the utility of flow cytometry in studying mechanisms of drug resistance related to cellular uptake.

The quantitative data obtained from flow cytometry can be presented in histograms or as mean fluorescence intensity values, allowing for direct comparison of drug uptake under different experimental conditions.

Cellular Incorporation of Anthracyclines in Rat C6 Glioblastoma Cells

Compound	Cell Line	Relative Incorporation
4'-Iododoxorubicin	Doxorubicin-Sensitive	Higher than Doxorubicin
4'-Iododoxorubicinol	Doxorubicin-Sensitive	Higher than Doxorubicinol
4'-Iododoxorubicin	Doxorubicin-Resistant	Similar to sensitive line
Doxorubicin	Doxorubicin-Resistant	Markedly reduced

Microspectrofluorometry for Intranuclear Drug Measurement

Microspectrofluorometry is a sophisticated analytical technique that enables the direct measurement of fluorescent compounds within specific subcellular compartments of single living cells, such as the nucleus. This methodology is particularly valuable for understanding the mechanism of action of drugs like 4'-Iododoxorubicinol that are presumed to target nuclear components. By collecting fluorescence emission spectra from a microvolume within a single living cell nucleus, this technique can provide quantitative data on the intranuclear concentration of the drug.

A significant advantage of this approach is its ability to distinguish between the free and bound forms of the drug within the nucleus based on their distinct fluorescence emission spectra. This resolution provides a more detailed understanding of the drug's interaction with its nuclear targets. The technique is non-destructive, allowing for the study of drug uptake and distribution in living cells over time.

Studies utilizing quantitative microspectrofluorometry have been conducted on 4'-deoxy-4'-iododoxorubicin, a closely related analogue, to measure its concentration within the nuclei of K562 cells and their doxorubicin-resistant counterparts (K562/DXR). These studies revealed that the intranuclear drug concentrations at corresponding growth inhibitory levels were nearly constant, irrespective of the cell's resistance phenotype or the specific anthracycline structure. This suggests that the cytotoxic action of these drugs is directly related to their concentration in the nucleus and supports the nucleus as a primary target.

The research highlighted that the more lipophilic 4'-deoxy-4'-iododoxorubicin was taken up into the nucleus more rapidly than doxorubicin. Within one hour of exposure, 70% of the plateau concentration was reached in the nuclei of both sensitive and resistant cells. The ratio of drug accumulated in the nuclei of sensitive versus resistant cells at the plateau phase was 6.7 for doxorubicin and 3.9 for 4'-deoxy-4'-iododoxorubicin, indicating a better penetration of the iodinated analogue into the nuclei of resistant cells.

Intranuclear Drug Accumulation in K562 Cells

Compound	Cell Type	Ratio of Intranuclear Accumulation (Sensitive/Resistant) at Plateau
Doxorubicin	K562	6.7
4'-Deoxy-4'-iododoxorubicin	K562	3.9

Comparative Research with Doxorubicin and Other Anthracyclines

Comparative Cellular Potency

4'-Iododoxorubicinol (IDX) has demonstrated superior in vitro potency compared to doxorubicin (B1662922) (DOX) across a range of human and murine cell lines researchgate.netnih.gov. Studies utilizing the human tumor clonogenic assay (HTCA) indicated that IDX consistently exhibited lower ID50 values than DOX, signifying greater cytotoxicity nih.gov. Specifically, IDX was found to be 7.5 times more potent than DOX on a wild-type cell line and 45 times more potent on a doxorubicin-resistant line, suggesting only partial cross-resistance between the two compounds nih.gov. Further research comparing IDX to deoxydoxorubicin (DEOX) in the HTCA showed that DEOX also had lower average ID50 values than DOX, and in most cell lines, IDX demonstrated significantly greater activity than DOX nih.gov.

The enhanced cytotoxicity of IDX is partly attributed to its increased lipophilicity and faster cellular uptake compared to DOX researchgate.netnih.gov. This improved uptake contributes to higher intracellular drug concentrations, which are closely correlated with growth inhibition nih.govresearchgate.net. In doxorubicin-resistant cell lines, IDX often retains significant activity, indicating its potential to overcome certain resistance mechanisms researchgate.netnih.govaacrjournals.orgcapes.gov.br. For instance, in K562 cells selected for resistance to doxorubicin, IDX accumulated to a similar extent as in sensitive cells, unlike doxorubicin, which showed minimal uptake in resistant cells capes.gov.br. This differential accumulation and retained potency underscore IDX's advantage in overcoming multidrug resistance benchchem.com.

Table 8.1.1: Comparative Cytotoxicity of 4'-Iododoxorubicinol (IDX) vs. Doxorubicin (DOX)

Cell Line Type	Comparison	Relative Potency (IDX vs. DOX)	Reference
Human/Murine Cell Lines	Cytotoxicity	More potent than DOX	researchgate.net
Human Tumor Cell Lines	ID50 values in HTCA	Lower ID50 (greater potency)	nih.gov
Rat C6 Glioblastoma	Wild-type cells	7.5 times more potent	nih.gov
Rat C6 Glioblastoma	Doxorubicin-resistant cells	45 times more potent	nih.gov
P388 Leukemia	Doxorubicin-resistant murine leukemia cells	Higher activity	researchgate.netnih.gov
Human Cancer Cell Lines	IC50 values (colony formation assay)	Up to six times more cytotoxic	nih.gov

Differential Uptake and Efflux Mechanisms

In cell lines exhibiting resistance to doxorubicin, often mediated by efflux pumps like P-glycoprotein (P-gp), IDX demonstrates a reduced susceptibility to these resistance mechanisms nih.govcapes.gov.brbenchchem.com. Studies comparing IDX and DOX in K562 cells, a model of MDR, showed that while DOX uptake was significantly reduced in resistant cells, IDX accumulated to nearly the same extent in both sensitive and resistant K562 cells capes.gov.br. This suggests that IDX is either a poor substrate for P-gp or utilizes alternative transport pathways that are less affected by MDR capes.gov.brbenchchem.com. Consequently, the resistance factor for IDX is markedly decreased compared to other anthracyclines in multidrug-resistant cell lines capes.gov.br.

Furthermore, research on the intracellular concentration of IDX and DOX in K562 and K562/DXR cells indicated that while external drug concentrations required for growth inhibition differed significantly between the cell lines (a factor of 25 for DOX vs. a factor of three for IDX), the intranuclear drug concentrations at these inhibitory levels were nearly constant nih.govresearchgate.net. This finding supports the notion that intracellular transport mechanisms, rather than inherent drug structure alone, contribute to the differential potency observed in sensitive versus resistant cell lines, and that IDX's nuclear targeting may be less hindered by resistance mechanisms nih.govresearchgate.net.

Table 8.2.1: Cellular Uptake and Resistance Profile Comparison

Compound	Uptake (Sensitive vs. Resistant Cells)	Resistance Factor (vs. Sensitive)	Primary Efflux Pump Interaction	Reference
Doxorubicin (DOX)	Significantly reduced in resistant	High	P-glycoprotein (P-gp)	nih.govcapes.gov.br
4'-Iododoxorubicinol (IDX)	Similar in sensitive and resistant	Markedly decreased	Poor substrate for P-gp	capes.gov.brbenchchem.com

Comparison of DNA/Nucleosome Binding Characteristics

IDX exhibits a lower dependence on electrostatic interactions for DNA binding due to its reduced pKa, meaning it is predominantly uncharged at physiological pH, unlike DOX which is largely protonated oup.comoup.com. This leads to a reduced affinity for isolated double-stranded (ds) DNA compared to parent anthracyclines like adriamycin (AM) and daunomycin (DM) oup.comnih.govnih.gov. While binding to dsDNA is characterized by lower values for IDX, its interaction with nucleosomes is comparable to that of AM and DM under physiological conditions oup.comnih.govnih.gov. Furthermore, IDX shows a preference for nucleosomal structures over isolated DNA, a characteristic not observed with other members of its family oup.comnih.govnih.gov.

Binding of IDX to isolated DNA is also remarkably cooperative, a feature not typically seen with DOX oup.comnih.govnih.gov. Circular dichroism studies reveal alterations in the geometry of the intercalation complex when IDX binds to nucleosomes, suggesting a different stereochemical arrangement compared to its binding to naked DNA oup.comnih.govnih.gov. While IDX intercalates into DNA, similar to DOX, the iodine substituent appears to markedly affect the solvent environment of the complex, which may influence interactions with DNA-binding proteins oup.comnih.gov.

Table 8.3.1: DNA and Nucleosome Binding Properties

Property	4'-Iododoxorubicinol (IDX)	Doxorubicin (DOX) / Other Anthracyclines	Reference
Electrostatic Contribution	Poor; lower dependence on ionic strength	Significant; higher dependence	oup.comoup.com
pKa of Amino Group	Lower (6.4)	Higher (8.4 for AM)	oup.comoup.com
Lipophilicity	Increased	Lower	oup.comoup.com
Binding to Isolated DNA	Lower affinity; remarkably cooperative	Higher affinity; less cooperative	oup.comnih.govnih.gov
Binding to Nucleosomes	Comparable affinity; preference for nucleosomes	Comparable affinity; less preference	oup.comnih.govnih.gov
DNA Intercalation Geometry	Similar to DOX	Standard	oup.comnih.gov
Solvent Environment of Complex	Markedly affected by iodine substituent	Less affected	oup.comnih.gov

Distinct Experimental Antitumor Activity Spectrum

4'-Iododoxorubicinol (IDX) has demonstrated a distinct and often broader experimental antitumor activity spectrum compared to doxorubicin (DOX) and other anthracyclines, particularly in models of drug resistance and specific tumor types researchgate.netnih.govnih.govbenchchem.compsu.edu. Preclinical studies highlight IDX's efficacy against tumors that are less responsive or resistant to DOX.

In in vivo models, IDX has shown higher activity against murine P388 leukemia resistant to DOX and against pulmonary metastases from Lewis lung carcinoma researchgate.netnih.gov. This enhanced activity in resistant models is consistent with its superior in vitro potency and differential cellular uptake and efflux characteristics nih.govcapes.gov.br. Moreover, IDX has exhibited antitumor activity following oral administration, a route for which DOX generally shows limited efficacy researchgate.netnih.govresearchgate.net.

Beyond its direct cytotoxic effects on cancer cells, IDX has also shown unique interactions, such as strong binding to amyloid fibrils and inhibition of amyloidogenesis, a property not observed with DOX nih.gov. While this specific activity is outside the scope of direct antitumor activity, it highlights the compound's divergent biological interactions.

Table 8.4.1: Comparative Experimental Antitumor Activity

Tumor Model/Type	4'-Iododoxorubicinol (IDX) Activity	Doxorubicin (DOX) Activity Comparison	Reference
Murine P388 Leukemia (DOX-resistant)	Higher activity	Less active	researchgate.netnih.gov
Pulmonary Metastases (Lewis Lung Carcinoma)	Higher activity	Less active	researchgate.netnih.gov
Oral Administration	Active	Generally limited efficacy	researchgate.netnih.govresearchgate.net
Human Tumor Clonogenic Assay (HTCA)	Greater in vitro potency and cytotoxicity across cell lines	Less potent and cytotoxic	nih.gov
Doxorubicin-resistant cell lines (e.g., C6)	Retains significant activity (45x more potent than DOX)	Reduced activity	nih.gov
Doxorubicin-resistant P388 Leukemia	Marked reduction in cross-resistance; similar to DOX in sensitive line	High resistance	aacrjournals.org
General Spectrum	Extended spectrum, including activity in some resistant tumors	Efficacy can be limited by resistance and toxicity	researchgate.netpsu.edu

Future Research Directions and Advanced Experimental Design

Exploration of Novel Molecular Targets Beyond DNA Intercalation

While the established mechanism of action for anthracyclines involves DNA intercalation and the inhibition of topoisomerase II, the distinct chemical properties of 4'-Iododoxorubicinol suggest that its biological activity may not be limited to these pathways. nih.govwikipedia.orgnih.gov A crucial avenue for future research is the identification and characterization of novel molecular targets.

A significant and underexplored area is the interaction of 4'-Iododoxorubicinol with amyloid fibrils. nih.gov Research has indicated that this compound can bind with high affinity to various types of amyloid fibrils, including those associated with immunoglobulin light chain amyloidosis and Alzheimer's disease. nih.gov It is hypothesized that 4'-Iododoxorubicinol may inhibit the growth of these fibrils, thereby increasing the solubility of amyloid deposits and promoting their clearance. nih.gov This anti-amyloid activity presents a novel therapeutic potential that is independent of its cytotoxic effects on cancer cells.

Additionally, the potential impact on mitochondrial function should be a focus of future studies. Doxorubicin (B1662922) is known to induce cardiotoxicity through mitochondrial damage and oxidative stress. romj.orgmdpi.comajms.iq Investigating whether the structural modifications in 4'-Iododoxorubicinol alter its effects on mitochondrial membrane potential, reactive oxygen species (ROS) production, and calcium homeostasis is critical for understanding its potential for reduced cardiotoxicity. romj.orgmdpi.comajms.iq

Potential Novel Molecular Target	Rationale for Investigation	Potential Therapeutic Implication
Amyloid Fibrils	Demonstrated high-affinity binding and inhibition of fibrillogenesis. nih.gov	Treatment of amyloid-related diseases such as amyloidosis and Alzheimer's disease. nih.gov
Cellular Membranes	Increased lipophilicity may alter membrane properties and function of membrane proteins. nih.gov	Modulation of cellular signaling pathways and transport mechanisms.
Mitochondrial Proteins	To understand potential differences in cardiotoxicity compared to doxorubicin. romj.orgmdpi.comajms.iq	Development of a safer anthracycline analog with a better therapeutic index.

Development of Advanced Preclinical Models (e.g., 3D Cell Cultures, Organ-on-a-Chip Systems)

To bridge the gap between in vitro experiments and clinical outcomes, the development and application of advanced preclinical models are essential. Traditional two-dimensional (2D) cell cultures often fail to replicate the complex microenvironment of a tumor.

Three-dimensional (3D) cell cultures , such as tumor spheroids, offer a more physiologically relevant model by mimicking the cell-cell interactions, nutrient gradients, and drug penetration challenges found in solid tumors. biorxiv.org Future studies should employ 3D spheroid models of various cancer types to evaluate the efficacy of 4'-Iododoxorubicinol in a more realistic setting.

Organ-on-a-chip (OOC) technology represents a significant leap forward in preclinical testing. nih.govmdpi.comresearchgate.netnih.govacs.org These microfluidic devices can simulate the function of human organs, allowing for the investigation of a drug's pharmacokinetics, efficacy, and toxicity in an integrated system. nih.govmdpi.comnih.govacs.org The development of a "heart-on-a-chip" model would be particularly valuable for assessing the cardiotoxic potential of 4'-Iododoxorubicinol in direct comparison to doxorubicin. nih.gov Furthermore, multi-organ-on-a-chip systems could provide insights into the metabolic fate of the compound and its effects on various tissues simultaneously. mdpi.comnih.gov

Preclinical Model	Key Advantages for 4'-Iododoxorubicinol Research	Specific Research Questions to Address
3D Tumor Spheroids	More accurately represent tumor microenvironment, including drug penetration and cell-cell interactions. biorxiv.org	- Efficacy against different tumor types.- Mechanisms of resistance in a 3D context.
Heart-on-a-Chip	Allows for the study of cardiotoxic effects on human cardiac tissue in a controlled environment. nih.gov	- Direct comparison of cardiotoxicity with doxorubicin.- Identification of early biomarkers of cardiac damage.
Multi-Organ-on-a-Chip	Enables the study of drug metabolism, distribution, and systemic toxicity. mdpi.comnih.gov	- Elucidation of metabolic pathways.- Assessment of off-target effects on other organs (e.g., liver, kidney).

Refinement of Computational Models for Mechanistic Prediction

Computational modeling provides a powerful tool for predicting the behavior of drug molecules and guiding experimental design. Future research should focus on refining computational models specifically for 4'-Iododoxorubicinol to better predict its mechanisms of action.

Molecular docking studies can be expanded to explore the binding of 4'-Iododoxorubicinol to a wider range of protein targets beyond topoisomerase II and DNA. For instance, docking simulations have already been used to propose a mechanism for its anti-aggregation properties with amyloid fibrils. capes.gov.br Refining these models with more sophisticated algorithms and force fields will enhance their predictive accuracy. mdpi.comfrontiersin.org

Molecular dynamics (MD) simulations can provide a dynamic view of the interactions between 4'-Iododoxorubicinol and its targets over time. chemrxiv.orgaps.orgmdpi.comresearchgate.net Simulating the binding process to DNA, for example, can reveal subtle differences in the intercalation geometry and stability compared to doxorubicin, which may explain its altered biological activity. nih.govaps.org

Quantitative Structure-Activity Relationship (QSAR) models can be developed to correlate the structural features of 4'-Iododoxorubicinol and other doxorubicin analogs with their biological activities. nih.gov This can help in identifying the key molecular descriptors responsible for its unique properties and in the rational design of new, even more effective and safer analogs.

Computational Method	Application to 4'-Iododoxorubicinol Research	Expected Insights
Molecular Docking	Predict binding affinity and mode to various protein targets. capes.gov.brmdpi.com	Identification of novel off-target interactions and potential for drug repurposing.
Molecular Dynamics	Simulate the dynamic behavior of the drug-target complex. chemrxiv.orgaps.orgmdpi.comresearchgate.net	Understanding the stability and conformational changes upon binding.
QSAR	Correlate chemical structure with biological activity. nih.gov	Guiding the design of new analogs with improved therapeutic properties.

Integration of Multi-Omics Data in Preclinical Research

The advent of "omics" technologies allows for a comprehensive, systems-level understanding of a drug's effects on a cell. Integrating multi-omics data, including genomics, transcriptomics, proteomics, and metabolomics, will be crucial in elucidating the complete mechanistic profile of 4'-Iododoxorubicinol. metabolomicsworkbench.orgpnas.orgfrontiersin.orgfrontiersin.org

Transcriptomic analysis (e.g., RNA-seq) can reveal the changes in gene expression patterns induced by 4'-Iododoxorubicinol treatment. biorxiv.org This can help to identify the signaling pathways that are perturbed by the drug and provide clues about its mechanism of action and potential resistance pathways. pnas.orgfrontiersin.org

Proteomic profiling can identify the proteins that are differentially expressed or post-translationally modified in response to the compound. metabolomicsworkbench.org This can pinpoint the direct protein targets of the drug and the downstream effectors of its activity.

Metabolomic analysis can uncover alterations in cellular metabolism, providing insights into how the drug affects energy production and biosynthetic pathways. metabolomicsworkbench.org Comparing the multi-omics signatures of 4'-Iododoxorubicinol and doxorubicin will be essential to delineate their distinct pharmacological effects. pnas.org

Omics Technology	Research Focus for 4'-Iododoxorubicinol	Potential Discoveries
Transcriptomics	Differential gene expression analysis in treated vs. untreated cells. biorxiv.org	Identification of modulated signaling pathways and biomarkers of response.
Proteomics	Analysis of protein expression and post-translational modifications. metabolomicsworkbench.org	Discovery of direct protein targets and downstream effectors.
Metabolomics	Profiling of cellular metabolite changes. metabolomicsworkbench.org	Understanding the impact on cellular energy and biosynthetic pathways.

Methodological Advancements in Spectroscopic and Imaging Techniques for Research

Advancements in analytical techniques are pivotal for visualizing and quantifying the interactions of 4'-Iododoxorubicinol at the cellular and subcellular levels.

Advanced spectroscopic techniques , such as fluorescence spectroscopy and circular dichroism, have already been employed to study the binding of 4'-Iododoxorubicinol to DNA and nucleosomes, revealing its unique binding thermodynamics. nih.govacs.orgnih.govnih.govresearchgate.net Further application of high-resolution spectroscopic methods, like tip-enhanced Raman scattering (TERS), could provide unprecedented detail on the drug's interaction with DNA at the single-molecule level. acs.org

High-resolution fluorescence microscopy , including confocal microscopy, can be used to visualize the cellular uptake and subcellular localization of 4'-Iododoxorubicinol. uni-jena.denih.govresearchgate.netmdpi.com This can help to determine if its distribution within the cell differs from that of doxorubicin, potentially explaining differences in their mechanisms of action and toxicity. researchgate.net

The development of radiolabeled analogs of 4'-Iododoxorubicinol would enable in vivo imaging studies using Positron Emission Tomography (PET). nih.govsnmjournals.orgsnmjournals.orgnih.govresearchgate.net This would allow for the non-invasive tracking of the drug's biodistribution, tumor targeting, and clearance in preclinical animal models, providing critical information for its translational potential. nih.govnih.gov

Technique	Application in 4'-Iododoxorubicinol Research	Information Gained
Advanced Spectroscopy	Detailed analysis of drug-target interactions (e.g., with DNA, amyloid fibrils). nih.govacs.orgnih.govnih.govresearchgate.net	Precise binding affinities, kinetics, and structural changes upon interaction.
Fluorescence Microscopy	Visualization of cellular uptake and subcellular distribution. uni-jena.denih.govresearchgate.netmdpi.com	Understanding of drug transport and localization at target sites.
PET Imaging	In vivo tracking of a radiolabeled analog. nih.govsnmjournals.orgsnmjournals.orgnih.govresearchgate.net	Whole-body biodistribution, tumor accumulation, and pharmacokinetics.

Q & A

Q. What experimental methods are used to determine the cytotoxicity of 4'-Iododoxorubicinol in vitro?

Cytotoxicity is typically assessed using cell viability assays (e.g., MTT, clonogenic assays) across diverse cell lines. For example, TIC50 values (concentration causing 50% tumor growth inhibition) were calculated in C6 glioma cells and resistant sublines, revealing 4'-Iododoxorubicinol’s potency comparable to its parent compound, 4'-Iododoxorubicin, in sensitive cell lines . Researchers should standardize assays with controls for metabolite interference and use multiple cell models to account for resistance mechanisms.

Q. How is 4'-Iododoxorubicinol metabolized in vivo, and which enzymes drive this process?

4'-Iododoxorubicin undergoes extensive hepatic metabolism to 4'-Iododoxorubicinol via aldo-keto reductases (AKR1C3), enzymes widely expressed in human tissues . Phase II clinical data show a metabolite-to-parent ratio (Rlododox-ol) of ~1.5–2.0, indicating significant conversion . Researchers should quantify metabolite levels in plasma/tissue using HPLC-MS and correlate enzyme activity with pharmacokinetic (PK) parameters.

Q. What in vitro models best predict 4'-Iododoxorubicinol’s activity in solid tumors?

Studies using C6 glioma cells and their resistant variants (C6 IDX-R) demonstrated that 4'-Iododoxorubicinol retains cytotoxicity in vitro, but this does not translate to in vivo efficacy due to poor tumor penetration . Use 3D tumor spheroids or patient-derived organoids to better mimic in vivo drug distribution challenges.

Advanced Research Questions

Q. How can researchers reconcile contradictions between 4'-Iododoxorubicinol’s in vitro cytotoxicity and limited clinical efficacy?

While Schott et al. (1990) reported equivalent in vitro cytotoxicity between 4'-Iododoxorubicin and its metabolite, Robert et al. (1992) found that 4'-Iododoxorubicinol poorly penetrates human tumors in vivo . To resolve this, employ PK/pharmacodynamic (PD) modeling to integrate tumor biodistribution data with cytotoxicity assays. Co-administer efflux pump inhibitors (e.g., verapamil) in resistant models to assess metabolite retention .

Q. What dosing strategies mitigate under-treatment risks in obese patients receiving 4'-Iododoxorubicin?

Phase II data revealed a correlation between body weight and 4'-Iododoxorubicinol clearance, suggesting obese patients may require adjusted dosing based on lean body mass or enzyme activity biomarkers (e.g., AKR1C3 levels) . Conduct population PK studies stratified by BMI and validate dosing algorithms in preclinical obesity models.

Q. How does 4'-Iododoxorubicinol’s metabolic profile influence its cardiotoxicity compared to doxorubicin?

Anthracycline cardiotoxicity is linked to alcohol metabolite accumulation in cardiomyocytes. While 4'-Iododoxorubicinol’s cardiotoxic potential is understudied, its reduced clinical penetration may lower cardiac risk. Compare cardiac troponin levels and histopathology in animal models treated with equitoxic doses of doxorubicin vs. 4'-Iododoxorubicin .

Q. What experimental designs optimize 4'-Iododoxorubicinol’s therapeutic index in multidrug-resistant cancers?

Combine 4'-Iododoxorubicin with inhibitors of AKR1C3 (e.g., flufenamic acid) to reduce metabolite formation and enhance parent drug exposure. Test synergy with topoisomerase II inhibitors in resistant cell lines and validate in xenograft models with pharmacokinetic monitoring .

Data Contradiction Analysis

• In vitro vs. in vivo activity mismatch : Despite similar TIC50 values for 4'-Iododoxorubicinol and its parent in vitro, its poor tumor penetration in vivo (Robert et al., 1992) suggests metabolite localization, not intrinsic activity, limits efficacy . Use autoradiography or fluorescently labeled analogs to map intratumoral distribution.
• Obesity paradox : Enhanced metabolic clearance in obese patients may reduce active metabolite exposure. Investigate adipose tissue’s role in sequestering 4'-Iododoxorubicinol using lipid-rich cell cultures .